Cas no 63991-58-2 (Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1))
63991-58-2 structure
Product Name:Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
CAS No:63991-58-2
MF:C17H22ClNO
MW:291.815683841705
CID:504970
PubChem ID:46286
Update Time:2025-04-19
Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1)
- benzyl-ethyl-(2-phenoxyethyl)azanium,chloride
- BENZYLAMINE, N-ETHYL-N-PHENOXYETHYL-, HYDROCHLORIDE
- 63991-58-2
- N-Ethyl-N-(2-phenoxyethyl)benzylamine hydrochloride
-
- Inchi: 1S/C17H21NO.ClH/c1-2-18(15-16-9-5-3-6-10-16)13-14-19-17-11-7-4-8-12-17;/h3-12H,2,13-15H2,1H3;1H
- InChI Key: OVJVJGCIIHYJMS-UHFFFAOYSA-N
- SMILES: [Cl-].O(C1C=CC=CC=1)CC[NH+](CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 268.9669
- Monoisotopic Mass: 291.138992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.7
Experimental Properties
- Boiling Point: 359.1°C at 760 mmHg
- Flash Point: 106°C
- PSA: 15.13
Benzenemethanamine,N-ethyl-N-(2-phenoxyethyl)-, hydrochloride (1:1) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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